Cas no 127956-27-8 (6-(difluoromethyl)-1H-Indole)

• Product Name: 6-(difluoromethyl)-1H-Indole
• CAS No: 127956-27-8
• MF: C₉H₇F₂N
• MW: 167.155389070511
• MDL: MFCD12924742
• CID: 157909
• PubChem ID: 195551
• Update Time: 2025-04-19

6-(difluoromethyl)-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,6-(difluoromethyl)-
• 6-(difluoromethyl)indole
• 1H-Indole,6-(difluoromethyl)
• 6-(Difluoromethyl)-1H-indole
• MFCD12924742
• F12258
• AKOS023601109
• CS-0120409
• AS-47133
• DTXSID90155755
• SSZMGMWFFIVDPL-UHFFFAOYSA-N
• 1H-Indole, 6-(difluoromethyl)-
• 127956-27-8
• DTXCID5078246
• 6-(difluoromethyl)-1H-Indole

• MDL： MFCD12924742
• Inchi： 1S/C9H7F2N/c10-9(11)7-2-1-6-3-4-12-8(6)5-7/h1-5,9,12H
• InChI Key： SSZMGMWFFIVDPL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C=CNC=2C=1)F

Computed Properties

• Exact Mass: 166.04688
• Monoisotopic Mass: 167.054656
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 15.8

Experimental Properties

• Density: 1.287
• Boiling Point: 282.7°Cat760mmHg
• Flash Point: 124.8°C
• Refractive Index: 1.589
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles